Cas no 1805039-76-2 (5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805039-76-2
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880728
• Update Time: 2025-06-11

5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)7-5(3-17)4-18-8(10(13,14)15)6(7)1-2-16/h4,9H,1H2
• InChI Key： AGDRUVQPHATVRY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C(F)(F)F)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805039-76-2)

5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by the presence of multiple fluorinated substituents and a cyano group, endows it with unique physicochemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. This compound, identified by its CAS number 1805039-76-2, represents a cornerstone in the development of novel therapeutic agents targeting various diseases.

The structural motif of 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile incorporates three key functional groups: a cyano group at the 3-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 2-position. These substituents not only enhance the lipophilicity and metabolic stability of the compound but also contribute to its binding affinity with biological targets. The pyridine core serves as a privileged scaffold, widely recognized for its role in drug design due to its ability to interact favorably with enzymes and receptors.

In recent years, there has been a surge in research focusing on fluorinated pyridines as pharmacophores. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their biological activity. Specifically, difluoromethyl and trifluoromethyl groups are particularly esteemed for their ability to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This has led to an increased interest in compounds like 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile, which serve as versatile building blocks for the synthesis of next-generation drugs.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The cyano group at the 3-position can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. Additionally, the electron-withdrawing nature of the cyano group enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack during drug synthesis. This property is particularly useful in constructing complex molecular architectures that mimic natural products or designed heterocycles.

The presence of both difluoromethyl and trifluoromethyl groups at positions 4 and 2, respectively, further underscores the compound's significance. These fluorinated substituents are known to confer resistance to metabolic degradation by enzymes such as cytochrome P450 monooxygenases. This resistance is critical for extending the half-life of drugs in vivo and ensuring their prolonged therapeutic effect. Moreover, fluorine atoms can influence stereochemical interactions with biological targets, leading to improved binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile with remarkable accuracy. Molecular docking studies have revealed that this compound exhibits promising binding interactions with enzymes involved in cancer metabolism and viral replication. For instance, preliminary simulations suggest that it may inhibit key enzymes such as thymidylate synthase or reverse transcriptase by occupying critical binding pockets within these proteins.

The synthesis of 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to achieve high yields and purity. Techniques such as halogenation followed by metal-catalyzed cross-coupling reactions are commonly employed in its preparation. The use of advanced catalytic systems has not only streamlined synthetic routes but also reduced environmental impact by minimizing waste generation.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805039-76-2) represents a fascinating example of how structural modifications can enhance pharmaceutical properties. Its unique combination of functional groups makes it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.